Cas no 477-90-7 (Bergenin)

Bergenin is a cell protective and antioxidant polyphenol found in many medicinal plants Bergenin has a wide range of hepatoprotective, anti-inflammatory, immunomodulatory, antitumor, antiviral and antifungal effects

Bergenin structure

Product Name:Bergenin

CAS No:477-90-7

Molecular Formula:C₁₄H₁₆O₉

Molecular Weight:328.2714

MDL:MFCD00133120

CID:37643

PubChem ID:66065

Bergenin Properties

Names and Identifiers

- Bergenin
- CORYLOPSIN
- CUSCUTIN
- PELTOPHORIN
- PYRANO[3,2-C][2]BENZOPYRAN-6(2H)-ONE,3,4,4A,10B-TETRAHYDRO-3,4,8,10-TETRAHYDROXY-2-(HYDROXYMETHYL)-9-METHOXY-, [2R-(2,3,4,4A, 10B)]
- Bengenin
- Bergenit
- Vakerin
- 3,4,4a,10b-tetrahydro-3,4,8,10-tetrahydroxy-2-(hydroxymethyl)-9-methoxypyrano[3,2-c][2]benzopyran-6(2H)-one
- BERGENIN:PYRANO[3,2-C][2]BENZOPYRAN-6(2H)-ONE,3,4,4A,10B-TETRAHYDRO-3,4,8,10-TETRAHYDROXY-2-(HYDROXYMETHYL)-9-METHOXY-, [2R-(2,3,4,4A, 10B)]-,
- BERGENIN 1-HYDRATE
- BERGENIN(P)
- Pimpinollin
- Ai Cha Su
- Ardisic acid B
- Bergenin (6CI, 8CI)
- NSC 661749
- Pyrano[3,2-c][2]benzopyran-6(2H)-one, 3,4,4a,10b-tetrahydro-3,4,8,10-tetrahydroxy-2-(hydroxymethyl)-9-methoxy-, (2R,3S,4S,4aR,10bS)-
- Pyrano[3,2-c][2]benzopyran-6(2H)-one, 3,4,4a,10b-tetrahydro-3,4,8,10-tetrahydroxy-2-(hydroxymethyl)-9-methoxy-, [2R-(2α,3β,4α,4aα,10bβ)]
- bergenin monohydrate
- (+)-Bergenin
- Bergenitol
- 3,4,8,10-Tetrahydroxy-2-(hydroxymethyl)-9-methoxy-3,4,4a,10b-tetrahydro-2H-pyrano[3,2-c]isochromen-6-one
- [ "Corylopsin", " Vakerin", " Peltophorin" ]
- Bergeninum
- Bergenin [JAN]
- L84RBE4IDC
- Bergenin (JAN)
- SMR001233339
- MLS000563027
- ConMedNP.1174
- (2R,3S,4S,4aR,10bS)-3,4,8,10-Tetrahydroxy-2-(hydroxymethyl)-9-methoxy-3,4,4a,10b-tetrahydropyrano[3,2-c]isochromen-6(2H)-one
- MLS002154011
- MLSMR
- SMR001215803
- +Expand
- MDL： MFCD00133120
- InChIKey： YWJXCIXBAKGUKZ-HJJNZUOJSA-N
- Inchi： 1S/C14H16O9/c1-21-11-5(16)2-4-7(9(11)18)12-13(23-14(4)20)10(19)8(17)6(3-15)22-12/h2,6,8,10,12-13,15-19H,3H2,1H3/t6-,8-,10+,12+,13-/m1/s1
- SMILES： O1[C@]([H])(C([H])([H])O[H])[C@]([H])([C@@]([H])([C@]2([H])[C@]1([H])C1=C(C(=C(C([H])=C1C(=O)O2)O[H])OC([H])([H])[H])O[H])O[H])O[H]

Computed Properties

Exact Mass: 328.079432g/mol
Surface Charge: 0
XLogP3: -1
Hydrogen Bond Donor Count: 5
Hydrogen Bond Acceptor Count: 9
Rotatable Bond Count: 2
Monoisotopic Mass: 328.079432g/mol
Monoisotopic Mass: 328.079432g/mol
Topological Polar Surface Area: 146Å²
Heavy Atom Count: 23
Complexity: 458
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 5
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Tautomer Count: 9
Surface Charge: 0
Molecular Weight: 346.29

Experimental Properties

LogP: -1.20060
PSA: 145.91000
Refractive Index: 1.6550 (estimate)
Boiling Point: 386.03°C (rough estimate)
Melting Point: 237-240 °C(lit.)
Flash Point: 250.7 °C
Color/Form: Powder
Solubility: Soluble in water, soluble in ethanol
λmax: 277(EtOH)(lit.)
Specific Rotation: D18 -37.7° (c = 1.96 in ethanol); D24 -45.3° (c = 0.51 for anhydr in water)
Density: 1.3901 (rough estimate)

Bergenin Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00I95H-25mg	Pyrano[3,2-c][2]benzopyran-6(2H)-one,3,4,4a,10b-tetrahydro-3,4,8,10-tetrahydroxy-2-(hydroxymethyl)-9-methoxy-, (2R,3S,4S,4aR,10bS)-	477-90-7	98%(HPLC)	25mg	$38.00	2024-05-01
A2B Chem LLC	AI50869-25mg	Bergenin	477-90-7	98%(HPLC)	25mg	$22.00	2024-04-20
abcr	AB165322-1 g	Bergenin, 95%; .	477-90-7	95%	1 g	€175.20	2023-07-20
Ambeed	A123838-1mg	(2R,3S,4S,4aR,10bS)-3,4,8,10-Tetrahydroxy-2-(hydroxymethyl)-9-methoxy-3,4,4a,10b-tetrahydropyrano[3,2-c]isochromen-6(2H)-one	477-90-7	98%	1mg	$6.0	2024-07-19
ChemScence	CS-4946-2mg	Bergenin	477-90-7	99.63%	2mg	$60.0	2022-04-27
Chengdu Biopurify Phytochemicals Ltd	BP0258-1000mg	Bergenin	477-90-7	99%	1000mg	$85	2023-09-20
Enamine	EN300-19651064-0.05g	(2S,4R,5S,6S,7R)-5,6,12,14-tetrahydroxy-4-(hydroxymethyl)-13-methoxy-3,8-dioxatricyclo[8.4.0.0,2,7]tetradeca-1(14),10,12-trien-9-one	477-90-7		0.05g	$48.0	2023-09-17
eNovation Chemicals LLC	D512320-20mg	Bergenin	477-90-7	97%	20mg	$200	2022-06-08
FUJIFILM	027-16421-20mg	Bergenin	477-90-7		20mg	JPY 30000	2023-09-15
LKT Labs	B1769-1 mg	Bergenin	477-90-7	≥98%	1mg	$157.40	2023-07-11